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Compound of Interest

3-Methoxythiophene-2-
Compound Name:
carbaldehyde

Cat. No.: B112520

Essential Safety and Handling Guide for 3-
Methoxythiophene-2-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 3-Methoxythiophene-2-carbaldehyde (CAS No. 35134-07-7).
Adherence to these guidelines is critical for ensuring laboratory safety and minimizing risk.

Immediate Safety and Hazard Information

3-Methoxythiophene-2-carbaldehyde is a solid substance that requires careful handling due
to its potential health hazards. The primary routes of exposure are inhalation, skin contact, and
eye contact. It is classified with the following hazards:

e H315: Causes skin irritation.
e H319: Causes serious eye irritation.
e H335: May cause respiratory irritation.

The signal word for this chemical is "Warning" and the corresponding pictogram is the GHS07
exclamation mark.[1] It is also noted to be air-sensitive.[2]
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Hazard Classification GHS Pictogram Signal Word

Skin Irritation (Category 2) GHSO07 (Exclamation Mark) Warning

Serious Eye Irritation

(Category 2)

Specific target organ toxicity —
Single exposure (Category 3),

Respiratory tract irritation

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is mandatory when handling 3-Methoxythiophene-2-
carbaldehyde. The following table summarizes the required PPE.
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Specifications and Best

Body Part Required PPE .
Practices
Nitrile or neoprene gloves are
recommended. For prolonged
or repeated contact, select
gloves with a breakthrough
Hands Chemical-resistant gloves time greater than the duration
of the task. Always inspect
gloves for integrity before use
and wash hands thoroughly
after removal.[3]
Safety glasses with side
shields or chemical safety )
o Eye protection must be worn at
Eyes/Face goggles. A face shield is ) ]
) all times in the laboratory.[4]
recommended when there is a
risk of splashing.
A flame-retardant lab coat
Body Laboratory coat should be worn over personal

clothing.[5]

Respiratory

NIOSH-approved respirator

Use a respirator with organic
vapor cartridges and a
particulate pre-filter (N95, R95,
or P95) when handling the
solid outside of a certified
chemical fume hood or if dust
is generated.[6][7] For higher
concentrations or in
emergencies, a supplied-air

respirator is necessary.

Operational Handling and Storage Plan

Engineering Controls:

¢ Always handle 3-Methoxythiophene-2-carbaldehyde in a well-ventilated area.

© 2025 BenchChem. All rights reserved. 3/8

Tech Support


https://store.apolloscientific.co.uk/storage/msds/OR103362_msds.pdf
https://www.conncoll.edu/media/website-media/offices/ehs/envhealthdocs/Microflex_Gloves_Chemical_Compatibility_Chart.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_5_Hydroxy_2_thiophen_3_YL_pyridine.pdf
https://multimedia.3m.com/mws/media/639110O/respirator-selection-guide.pdf
https://www.envirosafetyproducts.com/pages/3m-respirator
https://www.benchchem.com/product/b112520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

A certified chemical fume hood is the preferred engineering control to minimize inhalation
exposure.[8]

e Ensure that an eyewash station and a safety shower are readily accessible in the immediate
work area.[9]

Safe Handling Protocol:

o Preparation: Before handling, review the Safety Data Sheet (SDS) and have a clear
understanding of the hazards. Ensure all necessary PPE is available and in good condition.

e Weighing and Transfer: Conduct all weighing and transfer operations within a chemical fume
hood to prevent the dispersion of dust. Use appropriate tools such as spatulas and weighing
paper.

 Inert Atmosphere: As the compound is air-sensitive, consider handling it under an inert
atmosphere (e.g., nitrogen or argon) for reactions or long-term storage.[2]

e Avoidance of Ignition Sources: Keep the chemical away from heat, sparks, and open flames.

[°]

Storage:

Store in a tightly sealed, properly labeled container.

Keep in a cool, dark, and dry place.[1]

Recommended storage temperature is between 2-8°C.[1][2]

Store under an inert atmosphere to maintain chemical integrity.[2]

Disposal Plan

All waste containing 3-Methoxythiophene-2-carbaldehyde must be treated as hazardous
waste.

Waste Segregation and Collection:
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e Solid Waste: Collect unused or contaminated solid 3-Methoxythiophene-2-carbaldehyde,
along with any contaminated disposable labware (e.g., weigh boats, gloves, paper towels), in
a dedicated and clearly labeled hazardous waste container.

o Liquid Waste: If the compound is used in a solution, collect the liquid waste in a separate,
labeled, and sealed hazardous waste container. Do not mix with incompatible waste
streams.

Container Labeling:

» All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name
"3-Methoxythiophene-2-carbaldehyde," and the associated hazards (e.g., "Irritant”).

Final Disposal:

» Arrange for the collection and disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) department or a licensed chemical waste disposal
contractor.

o Never dispose of this chemical down the drain or in the regular trash.[10]

Experimental Protocols: Safe Handling Workflow

The following diagram outlines the logical workflow for the safe handling of 3-
Methoxythiophene-2-carbaldehyde.
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Workflow for Safe Handling of 3-Methoxythiophene-2-carbaldehyde
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Caption: Logical workflow for the safe handling of 3-Methoxythiophene-2-carbaldehyde.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b112520?utm_src=pdf-body-img
https://www.benchchem.com/product/b112520?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b112520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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